Cas no 1806031-79-7 (2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806031-79-7
• MF: C₉H₅F₂N₃
• MW: 193.152908086777
• CID: 4847299
• Update Time: 2025-06-08

2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H5F2N3/c10-9(11)8-4-6(1-2-12)3-7(5-13)14-8/h3-4,9H,1H2
• InChI Key： ZAILYKPQRLOGCZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806031-79-7)

2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile, with the CAS number 1806031-79-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a cyano group, a difluoromethyl substituent, and an acetonitrile moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable building block for the synthesis of various bioactive molecules.

The interest in 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile stems from its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmaceuticals, particularly those targeting specific biological pathways. For instance, this compound has been used to develop inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The difluoromethyl group, in particular, has been shown to enhance the potency and selectivity of these inhibitors by modulating their interactions with target proteins.

In the context of medicinal chemistry, the structural diversity of 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile allows for the exploration of a wide range of pharmacological activities. Researchers have utilized this compound as a scaffold to design molecules with improved pharmacokinetic properties, such as increased solubility and reduced toxicity. These modifications are crucial for optimizing drug candidates for clinical trials and eventual therapeutic use.

The synthesis of 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile involves several well-established chemical reactions, including nucleophilic substitution and cross-coupling reactions. The efficiency and scalability of these synthetic routes have been optimized to meet the demands of both academic research and industrial applications. For example, a recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that significantly reduced reaction time and improved yield, making it an attractive option for large-scale production.

Beyond its use as an intermediate in drug synthesis, 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile has also shown promise in other areas of chemical research. Its unique electronic properties make it a suitable candidate for applications in materials science, such as the development of organic semiconductors and photovoltaic materials. The presence of the cyano and difluoromethyl groups imparts favorable electronic characteristics that can enhance the performance of these materials.

In summary, 2-Cyano-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806031-79-7) is a multifaceted compound with significant potential in various scientific disciplines. Its structural versatility and chemical stability make it an invaluable tool for researchers working on drug discovery, materials science, and beyond. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.